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Compound of Interest

Compound Name: LY3020371 hydrochloride

Cat. No.: B10824547 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

LY3020371 hydrochloride is a potent and selective antagonist of the metabotropic glutamate

2 and 3 receptors (mGluR2 and mGluR3).[1][2][3] It functions by competitively binding to these

receptors, thereby blocking the downstream signaling cascade typically initiated by

endogenous agonists like glutamate.[4][5] Specifically, LY3020371 hydrochloride has been

shown to block the agonist-induced inhibition of cyclic AMP (cAMP) formation.[1][4][5] This

compound is a valuable tool for in vitro studies investigating the roles of mGluR2 and mGluR3

in various cellular processes.

Mechanism of Action

LY3020371 is an orthosteric antagonist of mGluR2 and mGluR3. These receptors are G-protein

coupled receptors (GPCRs) that, upon activation, inhibit adenylyl cyclase, leading to a

decrease in intracellular cAMP levels. By blocking the binding of agonists, LY3020371 prevents

this inhibitory effect, thus maintaining or increasing cAMP levels in the presence of an agonist.

[1][4] Research also suggests that the antagonism of mGluR2/3 by compounds like LY3020371

can lead to a potentiation of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA)

receptor function, a key mechanism in synaptic plasticity.[6][7]
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The following table summarizes the key quantitative data for LY3020371 hydrochloride.

Parameter Value Species Reference

Ki (hmGluR2) 5.26 nM Human [1][4]

Ki (hmGluR3) 2.50 nM Human [1][4]

IC50 (cAMP

formation, hmGluR2)
16.2 nM Human [1][4]

IC50 (cAMP

formation, hmGluR3)
6.21 nM Human [4]

IC50 (Ca2+

oscillations)
34 nM

Rat (primary cortical

neurons)
[4]

Molecular Weight 395.81 g/mol N/A [8]
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Caption: Signaling pathway of mGluR2/3 and the inhibitory action of LY3020371
hydrochloride.

Experimental Protocols
1. Preparation of Stock Solution

This protocol describes the preparation of a 10 mM stock solution of LY3020371
hydrochloride.

Materials:

LY3020371 hydrochloride powder
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Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the mass of LY3020371 hydrochloride required to make a 10 mM stock solution.

For example, for 1 mL of a 10 mM stock, you will need 0.39581 mg.

Weigh the calculated amount of LY3020371 hydrochloride powder and place it in a sterile

microcentrifuge tube.

Add the appropriate volume of DMSO to the tube.

Vortex the tube thoroughly until the powder is completely dissolved.[1] If precipitation occurs,

gentle warming or sonication can be used to aid dissolution.[1]

Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.[1]

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1][3][8]

2. Dosing Cells with LY3020371 Hydrochloride

This protocol outlines the steps for treating cultured cells with the prepared stock solution.

Materials:

Cultured cells in appropriate cell culture plates or flasks

Complete cell culture medium

10 mM LY3020371 hydrochloride stock solution (prepared as above)

Procedure:
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Determine the desired final concentration of LY3020371 hydrochloride for your experiment.

The effective concentration can range from nanomolar to low micromolar, depending on the

cell type and experimental design.[1][4]

Thaw an aliquot of the 10 mM stock solution at room temperature.

Prepare a series of dilutions of the stock solution in complete cell culture medium to achieve

the desired final concentrations.

Important: Ensure that the final concentration of DMSO in the cell culture medium does

not exceed a level that is toxic to the cells (typically ≤ 0.1%).

Remove the existing medium from the cells and replace it with the medium containing the

desired concentration of LY3020371 hydrochloride.

Include a vehicle control in your experimental setup. This should be cells treated with the

same concentration of DMSO as the highest concentration of the drug used.

Incubate the cells for the desired period, as determined by your experimental endpoint.

Experimental Workflow
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Caption: Experimental workflow for preparing and using LY3020371 hydrochloride in cell

culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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